Cas no 1567624-24-1 (2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine)

• Product Name: 2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine
• CAS No: 1567624-24-1
• MF: C₈H₅Cl₂N₃
• MW: 214.051398992538
• MDL: MFCD28053472
• CID: 5101706
• Update Time: 2026-03-03

2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-7-methylpyrido[3,2-d]pyrimidine
• Pyrido[3,2-d]pyrimidine, 2,4-dichloro-7-methyl-
• 2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine

• MDL： MFCD28053472
• Inchi： 1S/C8H5Cl2N3/c1-4-2-5-6(11-3-4)7(9)13-8(10)12-5/h2-3H,1H3
• InChI Key： POYGLMMZPUQIJS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2N=CC(C)=CC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine

Introduction to 2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine (CAS No. 1567624-24-1)

2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine, identified by its CAS number 1567624-24-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[3,2-d]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine, particularly the presence of chlorine substituents and a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong>pyrido[3,2-d]pyrimidine core is a fused bicyclic structure consisting of a pyridine ring and a pyrimidine ring. This particular arrangement imparts a high degree of flexibility and accessibility for functionalization, which is crucial for designing molecules with specific biological targets. The< strong>2,4-dichloro substitution pattern enhances the electrophilic nature of the molecule, facilitating reactions such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are fundamental in constructing more complex molecular architectures, enabling the development of novel drug candidates.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases, including cancer and infectious disorders. The< strong>pyrido[3,2-d]pyrimidine scaffold has been extensively studied for its potential as an anti-cancer agent due to its ability to interfere with key cellular processes such as DNA replication and cell cycle regulation. Several derivatives of this scaffold have shown promising results in preclinical studies, highlighting the importance of< strong>2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine as a starting material for further chemical exploration.

One of the most notable applications of< strong>2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in signal transduction pathways and are often overexpressed or mutated in cancer cells. Inhibiting these kinases can disrupt abnormal signaling networks and induce apoptosis or cell cycle arrest. Researchers have leveraged the< strong>pyrido[3,2-d]pyrimidine core to develop potent inhibitors targeting specific kinases such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors or TKIs). The< strong>2,4-dichloro moiety in< strong>2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine provides a handle for further derivatization to optimize binding affinity and selectivity against these targets.

The< strong>methyl group at the 7-position of< strong>2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine contributes to its overall steric environment and can influence both its solubility and metabolic stability. This feature is particularly important when designing drug candidates intended for oral administration or systemic delivery. By carefully modulating the substituents around the< strong>pyrido[3,2-d]pyrimidine core, chemists can fine-tune these properties to enhance bioavailability and reduce off-target effects.

The synthesis of< strong>2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by chlorination and methylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups onto the< strong>pyrido[3,2-d]pyrimidine scaffold with high precision.

In addition to its applications in oncology research,< strong>2,4-dichloro-7-methyl-pyrido[3,2-d]pyrimidine, like other members of its class,< has shown potential in combating infectious diseases. The ability of these compounds to interact with bacterial enzymes or viral proteases has been exploited in developing novel antibiotics and antiviral agents. The structural versatility of< strong/pycido[3,d-pyrimidne]

The growing interest in fragment-based drug discovery has also highlighted the importance of< strong/Pyridodipyrrimidines

In conclusion,< strng/ 24-Dicholoro - 7-Mehtyl-Pyridodipyrrimidne